Cas no 33421-40-8 (2-Amino-5-phenylpyridine)

• Product Name: 2-Amino-5-phenylpyridine
• CAS No: 33421-40-8
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• MDL: MFCD01692452
• CID: 89012
• PubChem ID: 87563086
• Update Time: 2025-06-10

2-Amino-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Phenylpyridin-2-amine
• 2-Amino-5-phenylpyridine
• 2-Pyridinamine,5-phenyl
• 5-phenyl-2-aminopyridine
• 5-phenyl-2-pyridinamine
• 5-phenyl-pyridin-2-ylamine
• Phe-P-1
• Pyridine,2-amino-5-phenyl
• 5-Phenylpyridin-2-ylamine
• Phe-P 1
• 2-Pyridinamine, 5-phenyl-
• FS-1320
• EN300-51094
• CHEBI:177805
• FT-0662019
• UNII-BJY2E567LB
• BB 0223882
• 5-phenyl-2-pyridylamine
• DTXSID40187061
• AB09769
• BRN 0120219
• 5-phenyl-2-amino-pyridine
• HY-W002820
• BJY2E567LB
• SY022020
• 5-Phenyl-2-pyridinamine, 9CI
• AC-33284
• 2-Amino-5-phenyl-Pyridine
• OAPVIBHQRYFYSE-UHFFFAOYSA-N
• 5-22-10-00457 (Beilstein Handbook Reference)
• J-507969
• Q63398226
• A821766
• 33421-40-8
• DS-1599
• 2-Amino-5-phenylpyridine, AldrichCPR
• AKOS000124672
• SCHEMBL68829
• CS-W002820
• 2-amino-5-phenyl pyridine
• AM20051082
• Z363993642
• MFCD01692452
• PD158233
• SCHEMBL19678008
• FT-0662020
• Pyridine, 2-amino-5-phenyl-
• A1667
• DTXCID50109552
• DB-015238
• STL556575
• BBL102769

• MDL： MFCD01692452
• Inchi： 1S/C11H10N2/c12-11-7-6-10(8-13-11)9-4-2-1-3-5-9/h1-8H,(H2,12,13)
• InChI Key： OAPVIBHQRYFYSE-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 170.08400
• Monoisotopic Mass: 170.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.133
• Melting Point: 135°C(lit.)
• Boiling Point: 324 ºC
• Flash Point: 176 ºC
• Refractive Index: 1.5200 (estimate)
• PSA: 38.91000
• LogP: 2.91200
• Solubility: Not determined

2-Amino-5-phenylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36-22-40
• Safety Instruction： S26; S36/37/39
• RTECS：US2145000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-5-phenylpyridine

Recent Advances in the Study of 2-Amino-5-phenylpyridine (CAS: 33421-40-8) in Chemical Biology and Pharmaceutical Research

2-Amino-5-phenylpyridine (CAS: 33421-40-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its amino and phenyl substituents on a pyridine ring, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to summarize the latest findings related to 2-Amino-5-phenylpyridine, highlighting its synthetic utility, biological activities, and emerging therapeutic applications.

One of the most notable advancements in the study of 2-Amino-5-phenylpyridine is its role in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of 2-Amino-5-phenylpyridine exhibit potent inhibitory activity against specific kinases, such as EGFR and JAK2. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 2-Amino-5-phenylpyridine derivatives that showed nanomolar affinity for EGFR mutants associated with non-small cell lung cancer. These findings underscore the compound's potential as a scaffold for developing next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

In addition to its applications in oncology, 2-Amino-5-phenylpyridine has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that certain derivatives of this compound exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance, particularly in hospital-acquired infections.

Another promising area of research involves the anti-inflammatory potential of 2-Amino-5-phenylpyridine derivatives. A 2023 paper in the European Journal of Medicinal Chemistry described the synthesis of novel compounds based on this scaffold, which demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These derivatives were found to modulate the NF-κB signaling pathway, a key regulator of inflammation. Such findings suggest that 2-Amino-5-phenylpyridine could serve as a foundation for developing new anti-inflammatory drugs with potential applications in autoimmune diseases and chronic inflammatory conditions.

From a synthetic chemistry perspective, recent studies have also focused on optimizing the production and functionalization of 2-Amino-5-phenylpyridine. A 2024 publication in Organic Process Research & Development highlighted a scalable and environmentally friendly synthesis route for this compound, utilizing catalytic C-H activation techniques. This advancement not only improves the accessibility of 2-Amino-5-phenylpyridine for research purposes but also aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

In conclusion, the latest research on 2-Amino-5-phenylpyridine (CAS: 33421-40-8) underscores its multifaceted role in chemical biology and drug discovery. Its applications span from kinase inhibition and antimicrobial activity to anti-inflammatory effects, making it a valuable scaffold for medicinal chemistry. Future studies are expected to further explore its therapeutic potential, particularly in addressing unmet medical needs in oncology and infectious diseases. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are likely to expand, solidifying its position as a key player in pharmaceutical research.